Cas no 1806935-95-4 (Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate)

• Product Name: Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate
• CAS No: 1806935-95-4
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4888277
• Update Time: 2025-05-24

Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate

• Inchi： 1S/C10H11F2NO4/c1-16-7(14)3-5-6(9(11)12)4-13-10(17-2)8(5)15/h4,9,15H,3H2,1-2H3
• InChI Key： PSSHEVSAIMZWSH-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1CC(=O)OC)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.2
• Topological Polar Surface Area: 68.6

Additional information on Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate

Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate: A Comprehensive Overview

The compound Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate (CAS No. 1806935-95-4) is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which have garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to their unique electronic properties and versatile reactivity.

Pyridine derivatives have long been recognized for their ability to act as ligands in coordination chemistry, stabilizing metal complexes through nitrogen's lone pair electrons. The presence of substituents such as difluoromethyl, hydroxy, and methoxy groups in this compound introduces additional functional groups that enhance its chemical reactivity and biological activity. Recent studies have highlighted the potential of such substituted pyridines in drug design, particularly in targeting enzyme inhibitors and receptor modulators.

One of the most notable aspects of Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate is its role in catalytic processes. The methoxy group at position 2 and the hydroxy group at position 3 create a steric environment that can influence the reactivity of adjacent functional groups. This makes the compound a promising candidate for asymmetric catalysis, where precise control over stereochemistry is crucial. Researchers have explored its ability to facilitate enantioselective reactions, which are essential in the synthesis of chiral pharmaceuticals.

The difluoromethyl group at position 5 adds another layer of complexity to this molecule. Fluorinated compounds are known for their stability and lipophilicity, which are desirable properties in drug design. Recent advancements in fluorination techniques have enabled the synthesis of such compounds with high precision, opening new avenues for their application in medicinal chemistry.

In terms of synthesis, Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired stereochemical outcome. For instance, using a palladium-catalyzed cross-coupling reaction allows for the efficient introduction of the difluoromethyl group while maintaining regioselectivity.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide insights into its molecular structure, purity, and stability under various conditions. Recent developments in high-resolution mass spectrometry have further enhanced our ability to confirm the exact composition of such complex molecules.

Looking ahead, the potential applications of Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate are vast and varied. Its role as a building block in organic synthesis could lead to the development of novel materials with tailored properties. Additionally, its unique electronic configuration makes it a candidate for use in optoelectronic devices, where pyridine derivatives are known to exhibit interesting photophysical behaviors.

In conclusion, Methyl 5-(difluoromethyl)-3-hydroxy-2-methoxypyridine-4-acetate (CAS No. 1806935-95-4) is a multifaceted compound with significant potential across various scientific disciplines. Its intricate structure and functional groups make it a valuable tool in both academic research and industrial applications. As our understanding of pyridine derivatives continues to grow, so too will the opportunities for exploiting this compound's unique properties.